1-(2-methoxyphenyl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-(2-methoxyphenyl)-3-phenacylsulfanylpyrazin-2-one
• InChI: InChI=1S/C19H16N2O3S/c1-24-17-10-6-5-9-15(17)21-12-11-20-18(19(21)23)25-13-16(22)14-7-3-2-4-8-14/h2-12H,13H2,1H3
• InChI Key: JFKKYOZVWIXDIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=CN=C(C2=O)SCC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol

Description

1-(2-methoxyphenyl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyrazinone derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Scientific Research Applications

Synthesis and Structural Studies

Research into compounds with similar structures, such as pyrazine derivatives and those containing methoxyphenyl groups, often focuses on their synthesis and the exploration of their molecular conformation. For example, studies have investigated the synthesis of various 1-aryl-1H-pyrazole derivatives, examining their molecular conformations and hydrogen bonding capabilities. Such research highlights the importance of structural analysis in developing compounds with potential applications in material science and pharmaceuticals (Asma et al., 2018).

Chemical Transformations and Reactions

The chemical reactivity and transformation pathways of related compounds offer insights into their potential applications. For instance, studies have detailed the synthesis of 2-methyl-4-oxo-4H-1-benzopyrans and their reactions, leading to a variety of derivatives. These transformations showcase the versatility of such compounds in organic synthesis, potentially leading to new materials or pharmacologically active molecules (S. S. Ibrahim et al., 2002).

Photophysical Properties

Research into pyrazine-based compounds often extends into their photophysical properties, exploring their potential as fluorophores or in optoelectronic applications. A study on a series of pyrazine-based push-pull chromophores, for example, has shown that these compounds can exhibit strong emission solvatochromism, indicative of their utility in sensing applications or as emissive materials in electronic devices (Kellyn M Hoffert et al., 2017).

Pharmacological Potential

While direct pharmacological applications of 1-(2-methoxyphenyl)-3-((2-oxo-2-phenylethyl)thio)pyrazin-2(1H)-one were not found, research into structurally related compounds often explores their biological activity. For example, the synthesis and evaluation of pyrazole and 1,2,4-triazole derivatives have been undertaken to understand their pharmacological potential. Such studies highlight the ongoing interest in developing new compounds with therapeutic applications, guided by structural modifications to enhance activity or specificity (S. Fedotov et al., 2022).